3,5-Difluoro-4-(4-methoxy-benzylamino)-benzonitrile

• Molecular Formula: C15H12F2N2O
• Molecular Weight: 274.26 g/mol
• IUPAC Name: 3,5-difluoro-4-[(4-methoxyphenyl)methylamino]benzonitrile
• InChI: InChI=1S/C15H12F2N2O/c1-20-12-4-2-10(3-5-12)9-19-15-13(16)6-11(8-18)7-14(15)17/h2-7,19H,9H2,1H3
• InChI Key: WZWYBRPZSHGJKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=C(C=C(C=C2F)C#N)F

Description

3,5-Difluoro-4-(4-methoxy-benzylamino)-benzonitrile is a useful research compound. Its molecular formula is C15H12F2N2O and its molecular weight is 274.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To acetonitrile solution (500 ml) of 3,4,5-trifluoro-benzonitrile (15.0 g, 95.5 mmol), N-ethyldiisopropylamine (33.3 ml, 191 mmol) and 4-methoxy-benzylamine (24.9 ml, 191 mmol) were added, followed by refluxing for 21 hours. The solvent was distilled off under reduced pressure, followed by dissolution in ethyl acetate (500 ml), which was washed with saturated aqueous sodium chloride solution (200 ml). After the organic layer was dried over sodium sulfate, the solvent was distilled off under reduced pressure. This was purified by silica gel column chromatography (dichloromethane), to obtain the desired compound (26.2 g, quant.).